Cas no 2639419-72-8 (4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid)

• Product Name: 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid
• CAS No: 2639419-72-8
• MF: C₁₆H₁₄F₃N₃O₄
• MW: 369.29527425766
• CID: 5641770
• PubChem ID: 165901199
• Update Time: 2025-10-29

4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27782232
• 2639419-72-8
• 4-[(benzyloxy)carbonyl]-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid

• Inchi： 1S/C16H14F3N3O4/c17-16(18,19)12-6-7-21(13-8-11(14(23)24)20-22(12)13)15(25)26-9-10-4-2-1-3-5-10/h1-5,8,12H,6-7,9H2,(H,23,24)
• InChI Key： QSFSADRNDDYLMR-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(=O)OCC2C=CC=CC=2)C2=CC(C(=O)O)=NN12)(F)F

Computed Properties

• Exact Mass: 369.09364042g/mol
• Monoisotopic Mass: 369.09364042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.7Ų

Additional information on 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylic acid

Comprehensive Overview of 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 2639419-72-8)

The compound 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid (CAS No. 2639419-72-8) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrimidine core and trifluoromethyl group, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its versatility in synthesizing novel bioactive molecules, particularly in the fields of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is its role in addressing current challenges in medicinal chemistry. The trifluoromethyl moiety is known to enhance metabolic stability and bioavailability, making it a hotspot in modern drug design. Additionally, the benzyloxycarbonyl protecting group offers synthetic flexibility, enabling researchers to tailor the compound for specific applications. This aligns with the increasing demand for small molecule therapeutics and precision medicine, which are among the most searched topics in pharmaceutical research today.

From a synthetic perspective, CAS No. 2639419-72-8 serves as a critical building block for constructing complex heterocyclic systems. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy due to its presence in several FDA-approved drugs and clinical candidates. Recent studies have highlighted its potential in targeting protein-protein interactions (PPIs), a trending area in drug discovery. This compound's ability to modulate such interactions could pave the way for breakthroughs in treating diseases like cancer and neurodegenerative disorders, which are frequently searched topics in both academic and public domains.

Another aspect driving the relevance of 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is its compatibility with modern green chemistry principles. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the global push for sustainable pharmaceutical manufacturing, a topic gaining traction in scientific and industrial circles. The compound's potential for scalable synthesis further enhances its appeal for large-scale applications.

In the context of intellectual property, CAS No. 2639419-72-8 has attracted attention from patent analysts and R&D teams. Its structural uniqueness positions it as a candidate for novel drug patents, particularly in competitive therapeutic areas like oncology and infectious diseases. The compound's versatility also makes it a subject of interest for combinatorial chemistry libraries, which are widely used in high-throughput screening campaigns. These applications resonate with current trends in AI-driven drug discovery, another highly searched topic in the scientific community.

Looking ahead, 4-(benzyloxy)carbonyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid is poised to play a pivotal role in advancing structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications, enabling researchers to fine-tune pharmacological properties. This is particularly relevant given the rising interest in personalized medicine and targeted therapies. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research and development efforts.